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Compound of Interest

Compound Name: 1-Methyl-4-propylbenzene

Cat. No.: B086881 Get Quote

A detailed analysis of the experimentally determined boiling point of 1-Methyl-4-
propylbenzene versus a calculated value derived from a group contribution method is

presented. This guide serves as a resource for researchers and professionals in the fields of

chemistry and drug development, offering a comparative look at physical property

determination through both laboratory and computational approaches.

Data Summary
A comparison of the experimental and calculated boiling points for 1-Methyl-4-propylbenzene
reveals a close correlation, highlighting the predictive power of modern computational models.

The experimentally observed boiling point is consistently reported in the range of 183-184 °C.

[1] For the purpose of this comparison, a literature value of 184 °C is used. A calculated value,

derived from a group contribution method, predicts the boiling point to be approximately 183.55

°C.

Parameter Experimental Value Calculated Value

Boiling Point (°C) 184 °C[1] 183.55 °C

Method Laboratory Measurement Group Contribution Method

Experimental Protocol: Determination of Boiling
Point
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The experimental boiling point of an organic compound such as 1-Methyl-4-propylbenzene is

determined using established laboratory techniques. A standard and widely accepted method is

the distillation method under atmospheric pressure.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips

Procedure:

The distillation apparatus is assembled, ensuring all joints are secure.

A sample of 1-Methyl-4-propylbenzene is placed in the distillation flask, along with a few

boiling chips to ensure smooth boiling.

The thermometer is positioned so that the top of the bulb is level with the side arm of the

distillation flask.

The sample is heated gently.

As the liquid boils, the vapor rises, and the temperature on the thermometer will increase.

The boiling point is recorded as the temperature at which the vapor is in equilibrium with the

boiling liquid, and a steady stream of distillate is collected in the receiving flask. This

temperature should remain constant during the distillation of a pure compound.
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An alternative for small sample quantities is the capillary method, where a small amount of the

liquid is heated in a tube with an inverted capillary, and the temperature at which a rapid stream

of bubbles emerges is observed.

Computational Methodology: Group Contribution
Method
The calculated boiling point was determined using the group contribution method proposed by

T. H. T. My for alkylbenzenes.[2] This method estimates the boiling point based on the

molecular structure of the compound.

The boiling point (T_b) in Kelvin is calculated using the following equations:

Y_BP = Ar_i + 1.726 + 2.779C + 1.716M_3 + 1.564M + 4.204E_3 + 3.905E – 0.329D +

0.241G + 0.479V + 0.967T + 0.574S[2]

T_b (K) = -16.802 * Y_BP^(2/3) + 337.377 * Y_BP^(1/3) - 437.883[2]

Where:

Y_BP is the boiling point number.

Ar_i is a parameter for the aromatic ring substitution pattern. For 1,4-disubstituted benzenes,

Ar_i = 10.339.

C is the number of carbon atoms in the alkyl chains.

The other parameters (M_3, M, E_3, E, D, G, V, T, S) represent contributions from different

structural features of the alkyl groups.

For 1-Methyl-4-propylbenzene:

Ar_i = 10.339 (1,4-disubstitution)

C = 4 (one methyl group and one propyl group)
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By applying the specific parameters for the methyl and propyl groups to the formula, the Y_BP

value is calculated, which is then used to determine the boiling point in Kelvin. The calculated

value of 456.7 K is then converted to 183.55 °C.

Workflow Visualization
The following diagram illustrates the workflow for comparing the experimental and calculated

boiling points of 1-Methyl-4-propylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Experimental and Computational Comparison]. BenchChem, [2025]. [Online PDF]. Available
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calculated-boiling-point-of-1-methyl-4-propylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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